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Compound of Interest

Compound Name: LY2794193

Cat. No.: B608717

Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed information and protocols for conducting behavioral

assays in rodents using LY2794193, a potent and selective metabotropic glutamate receptor 3

(mGlu3) agonist. The provided methodologies are based on published preclinical research and

established behavioral paradigms.

Introduction to LY2794193
LY2794193 is a valuable pharmacological tool for investigating the role of the mGlu3 receptor

in various physiological and pathological processes. As a selective agonist, it activates mGlu3

receptors, which are G-protein coupled receptors primarily linked to the inhibition of adenylyl

cyclase, leading to a decrease in cyclic AMP (cAMP) levels. These receptors are expressed in

key brain regions involved in mood, cognition, and seizure activity. Preclinical studies have

explored the potential of LY2794193 in models of epilepsy and depression.

Data Presentation
The following tables summarize quantitative data from key preclinical studies involving

LY2794193 in rodent behavioral assays.
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Table 1: Effects of LY2794193 in the Forced Swim Test in WAG/Rij Rats[1]

Treatment Group Dose (mg/kg, i.p.)
Immobility Time
(seconds)

% Change from
Vehicle

Vehicle - 185 ± 10 -

LY2794193 1 120 ± 8* ↓ 35.1%

LY2794193 10 95 ± 7** ↓ 48.6%

*p < 0.05, **p < 0.01 compared to vehicle. Data are presented as mean ± SEM.

Table 2: Effects of LY2794193 on Phencyclidine (PCP)-Induced Hyperlocomotion in Rats

Treatment Group Dose (mg/kg, s.c.)
Locomotor Activity
(beam breaks/hour)

% Inhibition of PCP
Effect

Vehicle + Saline - 150 ± 20 -

Vehicle + PCP (5

mg/kg)
- 850 ± 50 -

LY2794193 (1) + PCP 1 650 ± 40* 28.6%

LY2794193 (3) + PCP 3 450 ± 35** 57.1%

LY2794193 (10) +

PCP
10 250 ± 30 85.7%

LY2794193 (30) +

PCP
30 180 ± 25 95.7%

*p < 0.05, **p < 0.01, ***p < 0.001 compared to Vehicle + PCP. Data are presented as mean ±

SEM.

Experimental Protocols
Detailed methodologies for key behavioral assays are provided below. These protocols can be

adapted for use with LY2794193.
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Forced Swim Test (FST) for Antidepressant-Like Activity
This test is used to assess behavioral despair, a common measure in models of depression.

Antidepressant compounds typically reduce the immobility time of the animal in an inescapable

water-filled cylinder.

Materials:

LY2794193

Vehicle (e.g., saline, distilled water)

Rodents (rats or mice)

Transparent cylindrical containers (for rats: 40-50 cm height, 20 cm diameter; for mice: 25

cm height, 10-15 cm diameter)

Water (23-25°C)

Video recording system

Towels and warming lamp

Procedure:

Habituation (for rats): On day 1, place each rat individually into the cylinder filled with water

(depth of 30 cm) for 15 minutes. After the session, remove the rat, dry it with a towel, and

return it to its home cage. This pre-swim session increases the sensitivity of the test. For

mice, a habituation session is not typically required.

Drug Administration: On day 2, administer LY2794193 (e.g., 1 or 10 mg/kg, i.p.) or vehicle to

the animals 30-60 minutes before the test session.[1]

Test Session: Place each animal individually into the cylinder with water (depth of 30 cm for

rats, 15 cm for mice) for a 6-minute session.

Data Recording: Video record the entire session.
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Data Analysis: Score the last 4 minutes of the 6-minute session for immobility time.

Immobility is defined as the cessation of struggling and remaining floating in the water,

making only small movements necessary to keep the head above water.

Post-Test Care: After the test, remove the animals from the water, dry them thoroughly, and

place them in a clean, dry cage under a warming lamp for a short period before returning

them to their home cages.

Elevated Plus Maze (EPM) for Anxiolytic-Like Activity
The EPM is a widely used test to assess anxiety-like behavior in rodents. Anxiolytic compounds

typically increase the time spent and the number of entries into the open arms of the maze.

Materials:

LY2794193

Vehicle

Rodents (rats or mice)

Elevated plus maze apparatus (two open arms and two closed arms, elevated from the floor)

Video tracking software

Procedure:

Habituation: Acclimate the animals to the testing room for at least 30-60 minutes before the

experiment.

Drug Administration: Administer LY2794193 or vehicle 30-60 minutes prior to testing. Based

on studies with similar mGlu2/3 agonists, a dose of 20 mg/kg, s.c. of a related compound

showed anxiolytic effects.[2] A dose-response study for LY2794193 in this paradigm is

recommended.

Test Session: Place the animal in the center of the maze, facing one of the open arms. Allow

the animal to explore the maze for 5 minutes.
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Data Recording: A video camera mounted above the maze records the session, and tracking

software automatically scores the behavior.

Data Analysis: The primary measures are the time spent in the open arms and the number of

entries into the open arms. An increase in these parameters is indicative of an anxiolytic-like

effect. Total arm entries can be used as a measure of general locomotor activity.

Cleaning: Clean the maze thoroughly with 70% ethanol between each animal to eliminate

olfactory cues.

Open Field Test (OFT) for Locomotor Activity and
Anxiety-Like Behavior
The OFT is used to assess general locomotor activity and anxiety-like behavior in a novel

environment.

Materials:

LY2794193

Vehicle

Rodents (rats or mice)

Open field arena (a square or circular arena with walls)

Video tracking software

Procedure:

Habituation: Acclimate the animals to the testing room for at least 30-60 minutes.

Drug Administration: Administer LY2794193 or vehicle 30-60 minutes before the test.

Test Session: Gently place the animal in the center of the open field arena and allow it to

explore for a set period (e.g., 10-30 minutes).
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Data Recording: An overhead video camera and tracking software record and analyze the

animal's movement.

Data Analysis: Key parameters include:

Locomotor Activity: Total distance traveled, number of line crossings.

Anxiety-Like Behavior: Time spent in the center of the arena versus the periphery

(thigmotaxis). Anxiolytic compounds typically increase the time spent in the center.

Exploratory Behavior: Rearing frequency (number of times the animal stands on its hind

legs).

Cleaning: Clean the arena with 70% ethanol between trials.

Phencyclidine (PCP)-Induced Hyperlocomotion for
Antipsychotic-Like Activity
This model is used to screen for potential antipsychotic drugs. PCP, an NMDA receptor

antagonist, induces hyperlocomotion in rodents, which can be attenuated by antipsychotic

compounds.

Materials:

LY2794193

Vehicle

Phencyclidine (PCP)

Rodents (rats or mice)

Locomotor activity chambers (e.g., open field arenas with automated beam breaks)

Procedure:

Habituation: Acclimate the animals to the locomotor activity chambers for a period (e.g., 30-

60 minutes) before drug administration.
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Drug Administration: Administer LY2794193 (e.g., 1, 3, 10, 30 mg/kg, s.c.) or vehicle. After a

pretreatment interval (e.g., 30 minutes), administer PCP (e.g., 5 mg/kg, s.c.) or saline.

Test Session: Immediately after the PCP/saline injection, place the animals back into the

activity chambers and record locomotor activity for a set duration (e.g., 60-120 minutes).

Data Recording: Automated activity monitoring systems will record horizontal and vertical

movements (beam breaks).

Data Analysis: Compare the locomotor activity of the different treatment groups. A significant

reduction in PCP-induced hyperlocomotion by LY2794193 would suggest antipsychotic-like

potential.
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Caption: mGlu3 Receptor Signaling Pathway.
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Caption: Forced Swim Test Experimental Workflow.
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Caption: Logical Relationship in the Elevated Plus Maze.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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